Cas no 3125-64-2 (1-isothiocyanato-3-methoxybenzene)

• Product Name: 1-isothiocyanato-3-methoxybenzene
• CAS No: 3125-64-2
• MF: C₈H₇NOS
• MW: 165.212280511856
• MDL: MFCD00040335
• CID: 84627
• PubChem ID: 137832
• Update Time: 2025-11-02

1-isothiocyanato-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 3-Methoxyphenyl isothiocyanate
• m-Anisyl isothiocyanate
• 3-(Isothiocyanato)-anisole
• 1-isothiocyanato-3-methoxybenzene
• 1-isothiocyanato-3-methoxy-benzene
• 3-Isothiocyanatoanisole
• 3-methoxybenzenisothiocyanate
• meta-methoxyphenyl isothiocyanate
• m-methoxyphenylisothiocyanate
• J-802116
• HMS1782D20
• A820771
• 3125-64-2
• FS-3917
• AKOS000212242
• MFCD00040335
• Z56899053
• DTXSID10185175
• EN300-17187
• FT-0613789
• 3-methoxy-phenyl isothiocyanate
• SY009412
• 3-Methoxyphenylisothiocyanate
• 3-Methoxyphenyl isothiocyanate, 98%
• SCHEMBL23558
• m-methoxyphenyl isothiocyanate
• D95713
• 1-isothiocyanato-3-methoxy-benzene;3-Methoxyphenyl Isothiocyanate
• 3-methoxy phenyl isothiocyanate
• (3-methoxyphenyl)isothiocyanate
• 1-Isothiocyanato-3-methoxybenzene #
• DB-026090
• BBL027946
• STK397327

• MDL： MFCD00040335
• Inchi： 1S/C8H7NOS/c1-10-8-4-2-3-7(5-8)9-6-11/h2-5H,1H3
• InChI Key： WHBYCPUKGYEYFU-UHFFFAOYSA-N
• SMILES： S=C=NC1=CC=CC(=C1)OC
• BRN： 775987

Computed Properties

• Exact Mass: 165.02500
• Monoisotopic Mass: 165.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 53.7A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.179 g/mL at 25 °C(lit.)
• Boiling Point: 129 °C/11 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.64(lit.)
• PSA: 53.68000
• LogP: 2.42950
• Sensitiveness: Moisture Sensitive
• Solubility: Not available

1-isothiocyanato-3-methoxybenzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H317
• Warning Statement： P280,P301+P310
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： S36/37
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R20/21/22; R34
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Other Chemical Reagents

Additional information on 1-isothiocyanato-3-methoxybenzene

1-Isothiocyanato-3-methoxybenzene (CAS No. 3125-64-2): Properties, Applications, and Market Insights

1-Isothiocyanato-3-methoxybenzene (CAS No. 3125-64-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, also known as 3-methoxyphenyl isothiocyanate, belongs to the class of isothiocyanate derivatives, which are widely recognized for their reactivity and versatility in synthetic chemistry. Its unique molecular structure, featuring both an isothiocyanate group and a methoxy substituent, makes it a valuable intermediate in various industrial and research applications.

The growing interest in 1-isothiocyanato-3-methoxybenzene can be attributed to its role in the development of novel bioactive compounds. Researchers are increasingly exploring its potential in designing antimicrobial agents and anticancer drugs, aligning with the current global focus on combating drug-resistant pathogens and improving oncology treatments. Additionally, its application in polymer chemistry and flavor and fragrance industries has expanded its market relevance. The compound’s ability to act as a cross-linking agent in polymer synthesis has made it particularly valuable in creating advanced materials with enhanced durability and performance.

From a chemical perspective, 1-isothiocyanato-3-methoxybenzene exhibits distinct physical and chemical properties. It typically appears as a pale yellow to colorless liquid with a characteristic pungent odor, a common trait among isothiocyanate compounds. Its molecular formula, C8H7NOS, and molecular weight of 165.21 g/mol reflect its moderate size, which contributes to its solubility in organic solvents like ethanol, acetone, and dichloromethane. These properties make it a practical choice for laboratory and industrial processes, where precise control over reaction conditions is essential.

One of the most compelling aspects of 1-isothiocyanato-3-methoxybenzene is its role in green chemistry initiatives. As industries strive to reduce their environmental footprint, this compound has been investigated for its potential in sustainable synthesis routes. For instance, its use in catalytic reactions and solvent-free systems aligns with the principles of atom economy and waste minimization. This focus on sustainability has resonated with modern consumers and businesses, who prioritize eco-friendly solutions in their purchasing decisions.

The market dynamics for 1-isothiocyanato-3-methoxybenzene are influenced by several factors, including the demand for high-purity intermediates in pharmaceutical manufacturing. With the rise of generic drugs and biopharmaceuticals, the need for reliable and scalable synthetic routes has intensified. Furthermore, the agrochemical sector’s interest in crop protection agents has driven research into derivatives of this compound, particularly those with herbicidal or fungicidal activity. These trends underscore the compound’s economic significance and its potential for future growth.

In the realm of academic research, 1-isothiocyanato-3-methoxybenzene is frequently employed as a building block for more complex molecules. Its reactivity with amines and other nucleophiles makes it a versatile tool for constructing heterocyclic frameworks, which are prevalent in many biologically active compounds. Recent studies have highlighted its utility in click chemistry and bioconjugation techniques, further expanding its applications in drug discovery and diagnostics. These advancements have positioned the compound as a key player in the ongoing evolution of synthetic methodologies.

Safety and handling considerations for 1-isothiocyanato-3-methoxybenzene are critical, given its reactive nature. While it is not classified as a hazardous material under most regulatory frameworks, proper storage and handling protocols are essential to ensure workplace safety. The compound should be stored in a cool, dry place, away from direct sunlight and incompatible substances such as strong oxidizers. Personal protective equipment, including gloves and goggles, is recommended when working with this chemical to minimize exposure risks.

Looking ahead, the future of 1-isothiocyanato-3-methoxybenzene appears promising, with ongoing research exploring its untapped potential. Innovations in catalysis, process optimization, and applications in nanotechnology are expected to drive further interest in this compound. As industries continue to seek efficient and sustainable chemical solutions, 3-methoxyphenyl isothiocyanate is likely to remain a focal point of scientific and commercial endeavors. Its multifaceted utility ensures its relevance across diverse sectors, from life sciences to advanced materials.

In summary, 1-isothiocyanato-3-methoxybenzene (CAS No. 3125-64-2) is a compound of considerable scientific and industrial importance. Its unique chemical properties, broad applicability, and alignment with contemporary trends in sustainable chemistry and drug development make it a subject of ongoing exploration. Whether in the laboratory or the marketplace, this compound continues to demonstrate its value as a versatile and impactful chemical entity.